Cas no 59098-11-2 (Benzoxazole,5-methyl-2-[4-[2-(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethenyl]phenyl]-)

• Product name: Benzoxazole,5-methyl-2-[4-[2-(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethenyl]phenyl]-
• CAS No: 59098-11-2
• MF: C₂₅H₂₀N₄O
• MW: 392.452505111694
• CID: 339895

Benzoxazole,5-methyl-2-[4-[2-(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,5-methyl-2-[4-[2-(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethenyl]phenyl]-
• Benzoxazole, 5-methyl-2-[4-[2-(5-methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethenyl]phenyl]-

• Inchi： 1S/C25H20N4O/c1-17-8-15-24-23(16-17)26-25(30-24)20-12-9-19(10-13-20)11-14-22-18(2)27-29(28-22)21-6-4-3-5-7-21/h3-16H,1-2H3
• InChI Key： PXVBOIONFHHCLW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2N=C1C1=CC=C(C=CC2C(C)=NN(C3=CC=CC=C3)N=2)C=C1

Computed Properties

• Exact Mass: 392.1639

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 186.5-187.0 °C
• Boiling Point: 577.7±60.0 °C(Predicted)
• PSA: 56.74
• pka: 2.56±0.10(Predicted)